4-Isopropyl-3-(methylamino)phenol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 3-(methylamino)-4-propan-2-ylphenol
• InChI: InChI=1S/C10H15NO/c1-7(2)9-5-4-8(12)6-10(9)11-3/h4-7,11-12H,1-3H3
• InChI Key: NWFZZDRHTYGXGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)O)NC

Description

4-Isopropyl-3-(methylamino)phenol (IUPAC name: 3-(methylamino)-4-propan-2-ylphenol) is a phenolic derivative characterized by a methylamino group (-NHCH₃) at the 3-position and an isopropyl group (-CH(CH₃)₂) at the 4-position of the benzene ring. Its molecular formula is C₁₀H₁₅NO, with a molecular weight of 165.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(METHYLAMINO)-4-(PROPAN-2-YL)PHENOL can be achieved through several synthetic routes One common method involves the alkylation of 4-hydroxyacetophenone with isopropyl bromide in the presence of a base, followed by the reduction of the resulting ketone to the corresponding alcohol

Industrial Production Methods

In industrial settings, the production of 3-(METHYLAMINO)-4-(PROPAN-2-YL)PHENOL typically involves large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Catalysts and solvents are carefully selected to facilitate the reactions and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-(METHYLAMINO)-4-(PROPAN-2-YL)PHENOL undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The methylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like methylamine and other amines.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted phenols and amines.

Scientific Research Applications

3-(METHYLAMINO)-4-(PROPAN-2-YL)PHENOL has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(METHYLAMINO)-4-(PROPAN-2-YL)PHENOL involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with proteins and enzymes, affecting their activity. The methylamino group can participate in various biochemical pathways, influencing cellular processes.

Comparison with Similar Compounds

Data Table: Comparative Overview

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Reactivity Notes
4-Isopropyl-3-(methylamino)phenol	C₁₀H₁₅NO	165.23	3-methylamino, 4-isopropyl	Hypothesized anti-biofilm	Acetylation at amine and phenol
2-[(Methylamino)methyl]phenol	C₈H₁₁NO	137.18	2-(methylaminomethyl)	Anti-biofilm, anti-S. aureus	SarA protein targeting
4-Isopropyl-3-methylphenol	C₁₀H₁₄O	150.22	3-methyl, 4-isopropyl	Industrial intermediate	High purity (>99%)
4-Nitro-phenol	C₆H₅NO₃	139.11	4-nitro	High acidity, industrial uses	Electron-withdrawing effects

Q & A

Basic Research Questions

Q. What are the validated analytical methods for detecting and quantifying 4-Isopropyl-3-(methylamino)phenol in complex matrices?

• Methodology :

• Chromatographic separation : Use reverse-phase HPLC with a C18 column and mobile phase optimization (e.g., acetonitrile/water with 0.1% formic acid) to resolve the compound from interferents.

• Mass spectrometry : Employ ESI-MS in positive-ion mode (m/z 166.1 for [M+H]⁺, based on molecular formula C₁₀H₁₅NO) for selective detection . Calibration requires isotope-labeled internal standards (e.g., deuterated analogs) to correct matrix effects .

• Electrochemical detection : Leverage its phenolic redox activity (reduction potential ~5.1 V vs. NHE, extrapolated from similar methylamino-phenol derivatives) for voltammetric quantification in aqueous systems .

  • Critical Parameters :

Parameter	Optimal Range
Column Temperature	25–40°C
Ionization Voltage	3.5–4.5 kV (ESI)
pH for Stability	6.5–8.0

Q. How is 4-Isopropyl-3-(methylamino)phenol synthesized, and what factors influence reaction efficiency?

• Synthetic Route :

• Step 1 : Friedel-Crafts alkylation of 3-(methylamino)phenol with isopropyl bromide in the presence of AlCl₃ (anhydrous conditions, 0–5°C).
• Step 2 : Purification via recrystallization (ethanol/water) or column chromatography (silica gel, hexane/ethyl acetate gradient).
  • Key Variables :
• Catalyst loading : >1.2 eq. AlCl₃ required for complete isopropyl group introduction .
• Reaction time : 12–16 hr under N₂ atmosphere to prevent oxidation of the methylamino group.
• Yield Optimization : ~65–75% yield achievable with strict moisture control .

Q. What physicochemical properties are critical for experimental design?

• Solubility :

Solvent	Solubility (mg/mL)
Water	2.1 (pH 7.4)
Ethanol	45.3
DCM	89.7

• Stability : Degrades under UV light (t₁/₂ = 4.2 hr in methanol; store in amber vials at –20°C).

Advanced Research Questions

Q. How does the methylamino group influence electrochemical behavior compared to structural analogs?

• Redox Profiling :

• The methylamino group at position 3 increases electron density on the aromatic ring, lowering the reduction potential by 0.3 V compared to 4-Isopropyl-3-methylphenol (5.1 V vs. 5.4 V) .
• Implications : Enhanced susceptibility to oxidation in biological systems; use antioxidants (e.g., ascorbic acid) in cell-based assays.

Q. How can contradictions between computational and experimental reactivity data be resolved?

• Case Study : Discrepancies in predicted vs. observed nucleophilic aromatic substitution rates.

• Computational Model : DFT calculations (B3LYP/6-311+G(d,p)) may underestimate steric hindrance from the isopropyl group.
• Experimental Validation :
• Kinetic studies under varying temperatures (Arrhenius plots) to refine activation energy estimates.
• Isotopic labeling (¹³C at the methylamino group) to track reaction pathways via NMR .

Q. What advanced techniques are required to characterize stereochemical configurations in derivatives?

• 2D NMR :

• NOESY correlations to confirm spatial proximity between isopropyl protons and the methylamino group.
• ¹H-¹³C HMBC for long-range coupling analysis (e.g., J-coupling between NHCH₃ and aromatic C3).
  • X-ray Crystallography : Single-crystal analysis (resolution <1.0 Å) to resolve positional isomerism in complex derivatives .

Data Contradiction Analysis

Q. Why do solubility values reported in literature vary significantly?

• Root Cause : pH-dependent protonation of the methylamino group (pKa ~9.2).
• Resolution :

pH	Dominant Form	Solubility (mg/mL)
6.0	Protonated (NH⁺)	1.8
8.5	Neutral (NH)	12.4

• Recommendation : Buffer all solutions to pH 8.0–8.5 for reproducible results .